2,4-difluoro-N-((6-methylpyrimidin-4-yl)methyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C13H11F2N3O/c1-8-4-10(18-7-17-8)6-16-13(19)11-3-2-9(14)5-12(11)15/h2-5,7H,6H2,1H3,(H,16,19)
• InChI Key: LGCDJUYEMSTWAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)CNC(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H11F2N3O
• Molecular Weight: 263.24 g/mol
• CAS No.: 2195951-66-5

Description

“2,4-difluoro-N-((6-methylpyrimidin-4-yl)methyl)benzamide” is a chemical compound that is part of the benzoylurea derivatives. It is synthesized using 2,6-difluorobenzamide as a starting material. The structure of this compound has been confirmed by 1 H NMR, 13 C NMR, 19 F NMR, and HRMS.

Synthesis Analysis

The synthesis of this compound involves the use of 2,6-difluorobenzamide as a starting material. The synthesis process ultimately leads to the creation of 23 novel benzoylurea derivatives containing a pyrimidine moiety.

Molecular Structure Analysis

The molecular structure of “this compound” has been characterized and confirmed by 1 H NMR, 13 C NMR, 19 F NMR, and HRMS.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research into compounds similar to "2,4-difluoro-N-((6-methylpyrimidin-4-yl)methyl)benzamide" often focuses on their pharmacokinetics and metabolism within the body. For instance, studies on novel orexin receptor antagonists for insomnia treatment have revealed extensive metabolic pathways, highlighting the role of such compounds in developing therapeutic agents. The metabolism involves oxidation and subsequent rearrangement, with excretion primarily via feces, indicating the compound's bioavailability and elimination routes (Renzulli et al., 2011).

Environmental and Occupational Exposure

Research has also extended to the environmental and occupational exposure of chemically related compounds, assessing the genotoxic effects of exposure among workers. Such studies are crucial for understanding the potential risks associated with chronic exposure to certain chemicals in specific occupational settings, leading to recommendations for safety protocols and exposure limits (Costa-Amaral et al., 2019).

Toxicology and Safety Evaluation

Safety evaluation and toxicology studies form another significant area of application. Investigations into the toxicity of pesticides, for example, shed light on their impact on human health, especially among vulnerable populations like children. Such studies often involve measuring metabolites in biological samples to assess exposure levels and potential health risks, guiding regulatory decisions and public health recommendations (Bravo et al., 2019).

Diagnostic and Therapeutic Applications

On a more specific note, compounds with structural similarities to "this compound" have found applications in diagnostic and therapeutic contexts. For instance, the use of radiolabeled benzamides for scintigraphic detection of melanoma metastases illustrates the potential of such compounds in medical imaging and cancer diagnosis (Maffioli et al., 1994).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the bromodomain and extraterminal domain (bet) family . The BET family plays a crucial role in regulating gene expression through interaction with acetylated histones.

Mode of Action

It’s suggested that similar compounds may develop a bidentate interaction with a critical asparagine residue, resulting in improved potency .

Pharmacokinetics

Similar compounds have been developed with excellent drug metabolism and pharmacokinetics (dmpk) properties .

Result of Action

Similar compounds have shown moderate to good in vitro antifungal and antibacterial activities .

Biochemical Analysis

Biochemical Properties

Its pyrimidine core suggests that it may interact with enzymes, proteins, and other biomolecules . The nature of these interactions is likely dependent on the specific molecular context and may involve hydrogen bonding or other types of non-covalent interactions .

Cellular Effects

It may influence cell function by interacting with cellular proteins or influencing cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

It may interact with enzymes or cofactors and could potentially influence metabolic flux or metabolite levels .

Transport and Distribution

It may interact with transporters or binding proteins and could influence its localization or accumulation .

Subcellular Localization

It may be directed to specific compartments or organelles by targeting signals or post-translational modifications .